Cas no 2866307-60-8 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866307-60-8
• MF: C₁₃H₁₈FNO₄S
• MW: 303.349726200104
• CID: 5465418
• Update Time: 2025-07-02

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C13H18FNO4S/c1-13(2,3)19-12(16)15-9-8-10-6-4-5-7-11(10)20(14,17)18/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key： HZDAIMKTEUSAKT-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C(S(F)(=O)=O)=CC=CC=1)OC(C)(C)C

Additional information on Not Yet Assigned

Research Briefing on Chemical Compound 2866307-60-8 and Product "Not Yet Assigned" in the ChemBioMed Field

The chemical compound with the identifier 2866307-60-8 has recently garnered significant attention in the chemicobiological and pharmaceutical research communities. This briefing synthesizes the latest findings related to this compound and its associated product, currently designated as "Not Yet Assigned." The compound, a novel small molecule, exhibits promising pharmacological properties, particularly in targeting specific pathways implicated in oncological and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential therapeutic applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2866307-60-8 acts as a potent inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade involved in cell proliferation and survival. The study utilized in vitro and in vivo models to assess the compound's efficacy, revealing significant tumor growth inhibition in xenograft models of breast and lung cancers. Notably, the compound showed a favorable safety profile with minimal off-target effects, positioning it as a strong candidate for further clinical development.

Another pivotal research effort, detailed in Nature Chemical Biology, explored the compound's unique binding interactions with its molecular targets. Through X-ray crystallography and molecular dynamics simulations, the research team identified key structural motifs of 2866307-60-8 that contribute to its high selectivity and binding affinity. These findings provide a robust foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's therapeutic potential.

The product currently labeled "Not Yet Assigned" is under investigation for its potential as a multi-indication therapeutic agent. Preliminary data from preclinical trials suggest its applicability not only in oncology but also in autoimmune disorders such as rheumatoid arthritis and multiple sclerosis. The product's development is being spearheaded by a collaborative effort between academic institutions and biopharmaceutical companies, with an emphasis on accelerating its transition to clinical trials.

Despite these promising advancements, challenges remain in the development of 2866307-60-8 and "Not Yet Assigned." Issues such as bioavailability, metabolic stability, and scalable synthesis need to be addressed to facilitate their progression through the drug development pipeline. Current research is focused on overcoming these hurdles through innovative formulation strategies and synthetic chemistry approaches.

In conclusion, the chemical compound 2866307-60-8 and its associated product "Not Yet Assigned" represent a significant stride forward in chemicobiological and pharmaceutical research. Their unique pharmacological properties and therapeutic potential underscore the importance of continued investigation and development. Future studies will likely focus on clinical translation, with the aim of bringing these promising candidates to market to address unmet medical needs.